Cas no 1251697-93-4 (1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

1-(3,5-Difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one is a fluorinated heterocyclic compound featuring a dihydropyridinone core substituted with a 3,5-difluorobenzyl group and a piperidine-1-sulfonyl moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and selectivity in biological interactions. The presence of fluorine atoms improves lipophilicity and binding affinity, while the sulfonyl group contributes to strong intermolecular interactions, making it valuable in medicinal chemistry and drug development. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use as a key intermediate or pharmacophore in the design of enzyme inhibitors or receptor modulators. Suitable for research applications requiring precise structural control.
1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one structure
1251697-93-4 structure
Product Name:1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
CAS No:1251697-93-4
MF:C17H18F2N2O3S
MW:368.398230075836
CID:6388241
PubChem ID:49666980
Update Time:2025-05-22

1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
    • 1-[(3,5-difluorophenyl)methyl]-5-piperidin-1-ylsulfonylpyridin-2-one
    • 1-[(3,5-difluorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
    • F3406-9369
    • 1251697-93-4
    • 1-(3,5-difluorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one
    • AKOS021975181
    • Inchi: 1S/C17H18F2N2O3S/c18-14-8-13(9-15(19)10-14)11-20-12-16(4-5-17(20)22)25(23,24)21-6-2-1-3-7-21/h4-5,8-10,12H,1-3,6-7,11H2
    • InChI Key: MRSFVVQAZHHAEA-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC(F)=CC(F)=C2)C=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 368.10061994g/mol
  • Monoisotopic Mass: 368.10061994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.1Ų

1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one Pricemore >>

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1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one Related Literature

Additional information on 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one

Comprehensive Guide to 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1251697-93-4)

1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1251697-93-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a difluorophenyl group and a piperidine-sulfonyl moiety, has garnered attention for its unique structural properties and applications in drug discovery. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and biochemical studies.

The molecular structure of 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one includes a pyridin-2-one core, which is a common scaffold in bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable candidate for enzyme inhibition studies. Recent trends in drug development highlight the importance of fluorinated compounds, as they often exhibit improved pharmacokinetic properties.

One of the key applications of CAS No. 1251697-93-4 is in the design of small-molecule inhibitors targeting specific proteins or enzymes. Its sulfonyl group contributes to strong hydrogen bonding interactions, which are crucial for modulating biological activity. This aligns with current research interests in targeted therapies and precision medicine, where compounds like this play a pivotal role.

In addition to its pharmaceutical applications, 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one is also explored in material science. Its unique electronic properties make it suitable for developing advanced organic semiconductors or photovoltaic materials. This dual utility in both life sciences and material engineering underscores its versatility.

The synthesis of CAS No. 1251697-93-4 typically involves multi-step organic reactions, including sulfonylation and fluorination processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges in heterocyclic chemistry. For those seeking detailed synthetic protocols, databases like Reaxys or SciFinder provide valuable resources.

Market demand for 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one has grown alongside advancements in drug discovery platforms and high-throughput screening. Suppliers and manufacturers cater to academic institutions, pharmaceutical companies, and contract research organizations (CROs). Pricing and availability vary based on purity and scale, with custom synthesis options available for bulk quantities.

Safety and handling of CAS No. 1251697-93-4 follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Storage conditions typically involve anhydrous environments to prevent degradation, ensuring long-term stability.

In summary, 1-(3,5-difluorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one is a compound of high interest in both pharmaceutical research and material science. Its structural features and functional groups make it a versatile building block for innovative applications. As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge research and industrial innovation.

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